Cas no 87841-07-4 ([1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde)
![[1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde structure](https://www.kuujia.com/scimg/cas/87841-07-4x500.png)
87841-07-4 structure
Product name:[1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde
[1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolo[4,3-b]pyridazine-3-carboxaldehyde (9CI)
- [1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde
- 1,2,4-Triazolo[4,3-b]pyridazine-3-carboxaldehyde
- CS-0080908
- 87841-07-4
- DTXSID60520971
-
- Inchi: InChI=1S/C6H4N4O/c11-4-6-9-8-5-2-1-3-7-10(5)6/h1-4H
- InChI Key: YQCMLASTAFFGTP-UHFFFAOYSA-N
- SMILES: O=CC1=NN=C2C=CC=NN12
Computed Properties
- Exact Mass: 148.03851076g/mol
- Monoisotopic Mass: 148.03851076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 60.2Ų
[1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM338382-1g |
[1,2,4]Triazolo[4,3-b]pyridazine-3-carbaldehyde |
87841-07-4 | 95%+ | 1g |
$2189 | 2021-08-18 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2987-1G |
[1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde |
87841-07-4 | 95% | 1g |
¥ 6,270.00 | 2023-04-13 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2987-1g |
[1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde |
87841-07-4 | 95% | 1g |
¥6840.0 | 2024-04-16 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2987-100mg |
[1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde |
87841-07-4 | 95% | 100mg |
¥1714.0 | 2024-04-16 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2987-1.0g |
[1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde |
87841-07-4 | 95% | 1.0g |
¥6265.0000 | 2024-08-02 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2987-5.0g |
[1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde |
87841-07-4 | 95% | 5.0g |
¥18796.0000 | 2024-08-02 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1151548-1g |
[1,2,4]Triazolo[4,3-b]pyridazine-3-carbaldehyde |
87841-07-4 | 98% | 1g |
¥12194.00 | 2024-04-27 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2987-250MG |
[1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde |
87841-07-4 | 95% | 250MG |
¥ 2,508.00 | 2023-04-13 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2987-5G |
[1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde |
87841-07-4 | 95% | 5g |
¥ 18,810.00 | 2023-04-13 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2987-250mg |
[1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde |
87841-07-4 | 95% | 250mg |
¥2736.0 | 2024-04-16 |
[1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde Related Literature
-
Shigeto Fukushima,Michiaki Kumagai,Aki Inoue,Peng Mi,Kazuko Toh,Yuji Morimoto,Nobuhiro Nishiyama Biomater. Sci., 2016,4, 826-838
-
Zhi-Qiao Wang,Ming-Jian Zhang,Zhong-Ning Xu,Guo-Cong Guo Chem. Commun., 2020,56, 403-406
-
3. Book reviews
-
Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
87841-07-4 ([1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde) Related Products
- 897620-78-9(1-(4-chlorophenyl)-3-(4-{2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)urea)
- 849353-40-8(Carbamic acid, N-[4-iodo-6-(trifluoromethyl)-3-pyridinyl]-, 1,1-dimethylethyl ester)
- 272-15-1(Thieno[2,3-d]pyridazine)
- 2034313-41-0(2-(tert-butylsulfanyl)methyl-1-(furan-2-carbonyl)piperidine)
- 2228970-38-3(3-(5-chlorothiophen-3-yl)-3,3-difluoropropan-1-ol)
- 1005305-64-5(2-chloro-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide)
- 14483-88-6(2-Trityl-1H-benzo[d]imidazole)
- 1881463-67-7(3-(4-Benzylpiperazin-1-yl)-2,2-difluoropropan-1-amine)
- 1179808-97-9(2-Bromo-6-fluoro-4-hydroxybenzenesulfonyl chloride)
- 2228660-56-6(3-(adamantan-1-yl)methoxyazetidine)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:87841-07-4)[1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde

Purity:99%
Quantity:1g
Price ($):1166.0